Cas no 13011-56-8 (2,7-Naphthalenedisulfonicacid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 13011-56-8
• MF: C₃₀H₁₉N₅Na₂O₆S₂
• MW: 655.611305475235
• CID: 155345
• PubChem ID: 166755
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonic acid, 4-[[4-[(4-amino-1-naphthalenyl) azo]-1-naphthalenyl]azo]-, disodium salt
• 2,7-Naphthalenedisulfonicacid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]dia...
• Disodium 4-[(E)-{4-[(E)-(4-amino-1-naphthyl)diazenyl]-1-naphthyl} diazenyl]-2,7-naphthalenedisulfonate
• 2,7-Naphthalenedisulfonic acid, 4-((4-((4-amino-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 4-(2-(4-(2-(4-amino-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• 4-((4-((4-Amino-1-naphthyl)azo)-1-naphthyl)azo)-2,7-naphthalenedisulfonic acid, disodium salt
• disodium 4-[(E)-{4-[(E)-(4-aminonaphthalen-1-yl)diazenyl]naphthalen-1-yl}diazenyl]naphthalene-2,7-disulfonate
• 4-[[4-[(4-Amino-1-naphthalenyl)azo]-1-naphthalenyl]azo]-2,7-naphthalenedisulfonic acid disodium salt
• 2,7-Naphthalenedisulfonic acid, 4-[2-[4-[2-(4-amino-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-, sodium salt (1:2)
• 4-[[4-[(4-Amino-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-2,7-disulfonic acid,sodium salt
• disodium;4-[[4-[(4-aminonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-2,7-disulfonate
• EINECS 282-157-7
• 13011-56-8
• 2,7-Naphthalenedisulfonic acid, 4-[[4-[(4-amino-1-naphthalenyl) azo]-1-naphthalenyl]azo]-, disodium
• 4-((4-((4-Amino-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-2,7-disulphonic acid, sodium salt
• DTXSID30889603
• 2,7-Naphthalenedisulfonic acid, 4-((4-((4-amino-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, sodium salt
• 84100-77-6
• 2,7-Naphthalenedisulfonic acid, 4-[[4-[(4-amino-1-naphthalenyl)azo]-1-naphthalenyl]azo]-, disodium salt

• Inchi： 1S/C30H21N5O6S2.2Na/c31-26-11-12-27(23-6-2-1-5-22(23)26)32-33-28-13-14-29(25-8-4-3-7-24(25)28)34-35-30-17-20(43(39,40)41)16-18-15-19(42(36,37)38)9-10-21(18)30;;/h1-17H,31H2,(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2/b33-32+,35-34+;;
• InChI Key： MRAFCOAGDMSWHZ-NDRCTJIESA-L
• SMILES： S(C1=CC(=C2C=CC(=CC2=C1)S(=O)(=O)[O-])/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1C=CC(=C2C=CC=CC2=1)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 655.05747
• Monoisotopic Mass: 655.05721425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 189.86